Cas no 139623-70-4 (Cyclohexanenonanoic acid, 2-propyl-, trans-)

• Product Name: Cyclohexanenonanoic acid, 2-propyl-, trans-
• CAS No: 139623-70-4
• MF: C₁₈H₃₄O₂
• MW: 282.461366176605
• CID: 1276575
• Update Time: 2024-08-03

Cyclohexanenonanoic acid, 2-propyl-, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanenonanoic acid, 2-propyl-, trans-
• Cyclohexanenonanoic acid, 2-propyl-, trans- (9CI)

• Inchi： 1S/C18H34O2/c1-2-11-16-13-9-10-14-17(16)12-7-5-3-4-6-8-15-18(19)20/h16-17H,2-15H2,1H3,(H,19,20)/t16-,17-/m1/s1
• InChI Key： ZSCBFNIBBUBUGO-IAGOWNOFSA-N
• SMILES： [C@@H]1(CCCCCCCCC(O)=O)CCCC[C@H]1CCC

Computed Properties

• Exact Mass: 282.25602

Experimental Properties

• Density: 0.916±0.06 g/cm3(Predicted)
• Boiling Point: 398.2±10.0 °C(Predicted)
• PSA: 37.3
• pka: 4.78±0.10(Predicted)